Cas no 95918-56-2 (Urotensin II)

• Product Name: Urotensin II
• CAS No: 95918-56-2
• CID: 799948
• Update Time: 2025-10-05

Urotensin II Chemical and Physical Properties

Names and Identifiers

• Urotensin II

Additional information on Urotensin II

Urotensin II (CAS No. 95918-56-2): A Comprehensive Overview of Its Biological Significance and Research Applications

Urotensin II (CAS No. 95918-56-2) is a cyclic peptide that has garnered significant attention in biomedical research due to its potent vasoactive properties and role in various physiological processes. This peptide, originally isolated from the urophysis of fish, has since been identified in mammals, including humans, where it plays a critical role in cardiovascular regulation, renal function, and metabolic homeostasis. The Urotensin II receptor (UT receptor) is widely expressed in tissues such as the heart, blood vessels, and kidneys, making it a key target for therapeutic research.

The biological activity of Urotensin II is mediated through its interaction with the G protein-coupled receptor UT. This interaction triggers a cascade of signaling pathways that influence vascular tone, inflammation, and cell proliferation. Researchers have found that Urotensin II levels are elevated in conditions such as hypertension, heart failure, and chronic kidney disease, suggesting its potential as a biomarker or therapeutic target. The peptide's ability to induce vasoconstriction at nanomolar concentrations makes it one of the most potent vasoconstrictors known, surpassing even endothelin-1 in certain vascular beds.

Recent studies have explored the role of Urotensin II in metabolic disorders, particularly in diabetes and obesity. Elevated levels of this peptide have been linked to insulin resistance and adipose tissue dysfunction, highlighting its involvement in metabolic syndrome. This connection has spurred interest in developing Urotensin II antagonists as potential treatments for metabolic diseases. Additionally, the peptide's influence on inflammatory pathways has led to investigations into its role in autoimmune disorders and chronic inflammatory conditions.

In the field of cardiovascular research, Urotensin II has emerged as a focal point due to its dual role in vasoconstriction and vasodilation, depending on the vascular bed and experimental conditions. Its involvement in pulmonary hypertension and atherosclerosis has made it a subject of intense study, with researchers aiming to elucidate its mechanisms and therapeutic potential. The development of selective UT receptor modulators has opened new avenues for drug discovery, particularly for cardiovascular and renal diseases.

The pharmacological targeting of Urotensin II has also extended to cancer research. Preliminary studies suggest that the peptide may promote tumor angiogenesis and cell proliferation in certain cancers, such as prostate and breast cancer. This has led to investigations into the use of Urotensin II inhibitors as adjunct therapies in oncology. However, further clinical trials are needed to validate these findings and assess the safety and efficacy of such interventions.

From a diagnostic perspective, measuring Urotensin II levels in plasma or tissue samples has shown promise as a non-invasive marker for disease progression and prognosis. Advances in immunoassay techniques have improved the sensitivity and specificity of these measurements, enabling more accurate assessments in clinical settings. This has particular relevance for monitoring patients with cardiovascular or metabolic diseases, where early detection and intervention can significantly improve outcomes.

The synthesis and production of Urotensin II (CAS No. 95918-56-2) have been optimized for research purposes, with recombinant DNA technology and solid-phase peptide synthesis being the most common methods. These advancements have ensured a reliable supply of high-purity peptide for experimental and preclinical studies. Researchers can now access Urotensin II analogs with modified structures to study structure-activity relationships and develop more potent or selective compounds.

In conclusion, Urotensin II represents a fascinating peptide with broad implications for human health and disease. Its multifaceted roles in cardiovascular, metabolic, and inflammatory processes make it a valuable subject for ongoing research. As our understanding of its mechanisms deepens, the potential for Urotensin II-based therapies continues to expand, offering hope for novel treatments in a range of medical conditions. Future studies will likely focus on translating these findings into clinical applications, paving the way for innovative therapeutic strategies.